Viscofas

Specification

• CAS No.: 204184-96-3
• Molecular Formula: C7H8O4
• Molecular Weight: 156.14 g/mol
• IUPAC Name: furan-2,5-dione;methoxyethene
• Standard InChI: InChI=1S/C4H2O3.C3H6O/c5-3-1-2-4(6)7-3;1-3-4-2/h1-2H;3H,1H2,2H3
• Standard InChI Key: UPBDXRPQPOWRKR-UHFFFAOYSA-N
• SMILES: COC=C.C1=CC(=O)OC1=O
• Canonical SMILES: COC=C.C1=CC(=O)OC1=O

Introduction

Chemical Identity and Structural Characteristics

Viscofas is chemically identified as a copolymer of methyl vinyl ether (methoxyethene) and maleic anhydride (furan-2,5-dione). Its systematic IUPAC name is furan-2,5-dione; methoxyethene, with a molecular formula of $\text{C}_7\text{H}_8\text{O}_4$ and a molecular weight of 156.14 g/mol. The compound exists as a mixture or alternating copolymer, as indicated by its disallowed 3D conformer generation in PubChem.

Molecular Structure and Properties

The copolymer’s structure consists of repeating units of maleic anhydride and methyl vinyl ether, forming a linear chain with the following key features:

• SMILES Notation: COC=C.C1=CC(=O)OC1=O

• InChI Key: UPBDXRPQPOWRKR-UHFFFAOYSA-N

• CAS Registry Numbers:

  • 9011-16-9 (Maleic anhydride-methyl vinyl ether copolymer)

  • 52660-25-0 (Viscofas)

  • 123339-13-9 (Gantrez S 95)

Table 1: Computed Physicochemical Properties of Viscofas

Property	Value
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	1
Exact Mass	156.04225873 Da
Topological Polar Surface Area	72.8 Ų

Synthesis and Industrial Production

Viscofas is synthesized via free-radical polymerization of maleic anhydride and methyl vinyl ether. The process typically involves:

• Monomer Preparation: Purification of maleic anhydride and methyl vinyl ether to remove inhibitors.

• Initiator Addition: Use of peroxides (e.g., benzoyl peroxide) to initiate chain growth.

• Temperature Control: Reaction conducted at 60–80°C under inert atmosphere.

• Post-Polymerization Processing: Neutralization or esterification to modify solubility for specific applications.

Applications Across Industries

Agricultural and Feed Additives

Viscofas serves as a thixotropic agent in liquid animal feed formulations, enhancing stability and preventing phase separation. In US Patent 4,089,979, it is combined with urea and phosphoric acid to create viscous, non-Newtonian liquid feeds. Key benefits include:

• Improved shelf life of silage and hay preservatives.

• Controlled release of nutrients in mineral supplements.

Table 2: Example Formulation from US4089979A

Component	Concentration (%)	Function
Urea	40–60	Nitrogen source
Phosphoric Acid	10–20	pH modifier
Viscofas	1–5	Thixotropic stabilizer
Water	Balance	Solvent

Cosmetic and Personal Care Products

As PVM/MA Copolymer, Viscofas is a staple in cosmetics due to its multifunctional properties:

• Film-Forming Agent: Creates durable, flexible films in hairsprays and skincare products.

• Viscosity Modifier: Adjusts rheology in shampoos and lotions (e.g., concentrations of 0.5–2.0 wt%).

• Antistatic Properties: Reduces static charge in hair care formulations.

Pharmaceutical and Industrial Uses

• Drug Delivery Systems: Utilized in delayed-release tablets due to its pH-sensitive solubility.

• Petrolatum Modifier: Patent CA2811551A1 highlights its role in improving the texture and spreadability of petrolatum-based ointments.

Recent Advances and Future Directions

Sustainable Synthesis Methods

Recent studies focus on enzyme-catalyzed polymerization to reduce energy consumption and byproduct formation.

Biomedical Applications

Ongoing research explores Viscofas in tissue engineering scaffolds, leveraging its biocompatibility and tunable degradation.